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Chemical and Pharmacological Profile Comparison

The table below summarizes the key identifiers and available data for both compounds:

Property Boldenone 4-Dihydroboldenone (1-Testosterone)

Chemical Name Δ1-Testosterone; 1-
Dehydrotestosterone [1]

17β-Hydroxy-5β-androst-1-en-3-one;
Dihydroboldenone [2] [3]

Primary Use Veterinary medicine (horses);
performance/image enhancement [4] [1]

[5]

Metabolite of Boldenone; sold as
anabolic agent (1-Testosterone) [2] [5]

[6]

Anabolic
Potency

Described as having "strong anabolic

effects" [1]

Information missing

Androgenic
Potency

Described as having "moderate

androgenic effects" [1]

Information missing

Metabolic
Relationship

Parent compound A 5α-reduced metabolite of Boldenone

[2] [3] [1]
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Property Boldenone 4-Dihydroboldenone (1-Testosterone)

Experimental
Data

Animal studies show adverse effects on
reproductive functions [4]

Information missing

A key piece of indirect evidence comes from their metabolic relationship. As shown in the pathway below,

Boldenone can be converted into 4-Dihydroboldenone in the body by the enzyme 5α-reductase [1]. In

general, 5α-reduction of anabolic steroids tends to increase their binding affinity to the androgen receptor,

which can potentially enhance their anabolic potency [7].

Boldenone 5α-Reductase Enzyme Dihydroboldenone

Click to download full resolution via product page

Key Experimental Data and Protocols

While direct comparative studies are lacking, research on Boldenone provides insights into its effects and the

methodologies used to evaluate anabolic steroids.

Adverse Effects of Boldenone Undecylenate in Male Rabbits [4] This study demonstrates a protocol for

assessing the reproductive toxicity of anabolic steroids.

Objective: To evaluate the adverse effects of boldenone undecylenate (BOL) on the reproductive

functions of mature male rabbits.
Subjects: 30 White New Zealand male rabbits.

Protocol:
Groups: Divided into three groups: (A) Control (sesame oil), (B) 4.4 mg/kg BOL, (C) 8.8 mg/kg

BOL.
Administration: Intramuscular injection, twice weekly for two months.

Measurements:
Body weight and weight gain.

Weight of reproductive organs (testes, epididymis, prostate).
Semen analysis (volume, sperm motility, concentration, morphology).

Serum testosterone level (using radioimmunoassay).
Histopathological examination of reproductive tissues.
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Key Findings:

BOL caused a significant, dose-dependent reduction in testes and epididymis weight.
Serum testosterone levels, seminal volume, sperm motility, and sperm count were significantly

decreased.
Histopathological damage was observed in the testes and epididymis of the high-dose group.

Summary for Researchers

The search results indicate a significant gap in the literature regarding a direct experimental comparison of

the anabolic potency of 4-Dihydroboldenone and Boldenone. The available data is primarily descriptive.

For Boldenone, there is more comprehensive information, including its classification as a veterinary

drug with "strong anabolic" and "moderate androgenic" effects, along with experimental data on its
reproductive toxicity [4] [1].

For 4-Dihydroboldenone, data is limited to its identification as a boldenone metabolite and its
existence as a distinct anabolic agent marketed as "1-Testosterone" [2] [5] [6]. Its pharmacological

profile and potency relative to its parent compound have not been quantified in the available sources.

The metabolic pathway suggests 4-Dihydroboldenone could be more potent, but this hypothesis requires

validation through direct receptor binding assays and comparative in vivo studies measuring anabolic effects

on muscle mass and strength.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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